Cas no 61680-07-7 (1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5,6-bis(trifluoromethyl)-)

1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5,6-bis(trifluoromethyl)- structure
61680-07-7 structure
Product Name:1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5,6-bis(trifluoromethyl)-
CAS No:61680-07-7
MF:C13H12F6N2
MW:310.23820400238
CID:470282
PubChem ID:21504708
Update Time:2025-04-19

1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 1-methyl-2-(1-methylethyl)-5,6-bis(trifluoromethyl)-
    • 1-methyl-2-propan-2-yl-5,6-bis(trifluoromethyl)benzimidazole
    • WEODQEADLHIRQP-UHFFFAOYSA-N
    • 1-Methyl-2-(propan-2-yl)-5,6-bis(trifluoromethyl)-1H-benzimidazole
    • DTXSID90615162
    • SCHEMBL11873364
    • 61680-07-7
    • Inchi: 1S/C13H12F6N2/c1-6(2)11-20-9-4-7(12(14,15)16)8(13(17,18)19)5-10(9)21(11)3/h4-6H,1-3H3
    • InChI Key: WEODQEADLHIRQP-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(F)(F)F)=CC2=C(C=1)N(C)C(C(C)C)=N2)(F)F

Computed Properties

  • Exact Mass: 310.09056
  • Monoisotopic Mass: 310.09046736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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